Cas no 851988-63-1 (N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide)

N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide structure
851988-63-1 structure
Product Name:N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide
CAS No:851988-63-1
MF:C16H13N3O3S
MW:327.357722043991
CID:6043211
PubChem ID:7105723
Update Time:2025-07-10

N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide
    • N-(6,7-dihydro-[1,4]dioxino[2,3:4,5]benzo[1,2-d]thiazol-2-yl)benzohydrazide
    • Benzoic acid, 2-(6,7-dihydro[1,4]dioxino[2,3-f]benzothiazol-2-yl)hydrazide
    • 851988-63-1
    • MLS000419210
    • N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)benzohydrazide
    • AKOS024590936
    • N'-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)benzohydrazide
    • N'-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide
    • SMR000319955
    • CHEMBL1597898
    • F0642-4660
    • AB00617411-02
    • Inchi: 1S/C16H13N3O3S/c20-15(10-4-2-1-3-5-10)18-19-16-17-11-8-12-13(9-14(11)23-16)22-7-6-21-12/h1-5,8-9H,6-7H2,(H,17,19)(H,18,20)
    • InChI Key: HXNFCTJDBFLZSH-UHFFFAOYSA-N
    • SMILES: C(NNC1=NC2=CC3OCCOC=3C=C2S1)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 327.06776246g/mol
  • Monoisotopic Mass: 327.06776246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.468±0.06 g/cm3(Predicted)
  • pka: 10.37±0.20(Predicted)

N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide Pricemore >>

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Additional information on N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide

Exploring the Multifaceted Applications of N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide (CAS No. 851988-63-1) in Modern Research

In the ever-evolving landscape of chemical research, N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide (CAS No. 851988-63-1) has emerged as a compound of significant interest due to its unique structural framework and potential applications. This heterocyclic derivative, characterized by its intricate tricyclic core and benzohydrazide moiety, offers a fascinating case study for researchers exploring novel pharmacophores and material science innovations.

The compound's 10,13-dioxa-4-thia-6-aza backbone has drawn attention in medicinal chemistry circles, particularly in the context of targeted drug design. Recent studies suggest its potential as a scaffold for modulating enzyme inhibition, with computational models highlighting possible interactions with kinase targets – a hot topic in cancer research forums and AI-driven drug discovery platforms. The presence of both oxygen and sulfur heteroatoms in its structure contributes to its unique electronic properties, making it a subject of interest in computational chemistry simulations.

From a synthetic chemistry perspective, the preparation of CAS 851988-63-1 involves fascinating multi-component reactions, a trending topic in green chemistry discussions. The compound's tricyclo[7.4.0.0³,⁷]trideca skeleton presents interesting challenges for stereoselective synthesis, with researchers exploring various catalytic systems to optimize its production. These methodological developments align with current industry demands for atom-economical processes and sustainable synthesis routes.

The benzohydrazide functional group in this molecule has sparked particular interest in materials science applications. Preliminary investigations suggest potential utility in organic electronics, where its conjugated system might contribute to charge transport properties. This aligns with growing market interest in flexible electronics and organic semiconductors, frequently searched topics in scientific databases and patent literature.

Analytical characterization of N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide presents interesting challenges and opportunities. Advanced techniques like X-ray crystallography have been employed to elucidate its precise molecular geometry, while NMR spectroscopy studies reveal dynamic aspects of its structure in solution. These characterization efforts contribute valuable data to cheminformatics databases, supporting the growing field of machine learning in chemistry.

In the context of structure-activity relationships (SAR), this compound serves as an intriguing template for molecular modification. Researchers are particularly interested in how variations at the hydrazide position might influence bioactivity profiles, a common query in drug discovery forums. The compound's balanced lipophilicity and hydrogen bonding capacity make it a valuable case study in molecular property optimization.

The stability profile of CAS 851988-63-1 under various conditions has become a subject of investigation, particularly for researchers developing formulation strategies. Its behavior in different pH environments and under thermal stress provides insights relevant to pharmaceutical development, addressing common questions about compound stability in product development circles.

From an intellectual property perspective, the unique structure of this compound has generated interest in patent landscapes, with researchers examining its potential as a novel chemical entity. The compound's structural features present opportunities for patent differentiation, a crucial consideration in competitive research environments where novel scaffolds are highly valued.

As research continues, N'-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzohydrazide stands as a compelling example of how complex heterocyclic systems can bridge multiple disciplines. Its study contributes to broader conversations about molecular diversity in chemical libraries and the search for innovative functional materials, making it a compound worth watching in coming years.

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